Cas no 1934938-00-7 (5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde)

• Product Name: 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde
• CAS No: 1934938-00-7
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5104589
• Update Time: 2025-10-21

5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 5,6-dimethyl-2-(methylamino)-
• 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde

• Inchi： 1S/C9H12N2O/c1-6-4-8(5-12)9(10-3)11-7(6)2/h4-5H,1-3H3,(H,10,11)
• InChI Key： PLFHXXZBAFVOPD-UHFFFAOYSA-N
• SMILES： C1(NC)=NC(C)=C(C)C=C1C=O

Additional information on 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde

Introduction to 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde (CAS No. 1934938-00-7)

5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde, identified by the CAS number 1934938-00-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a pyridine core substituted with methyl groups at the 5 and 6 positions, and an N-methylamino group at the 2-position, further functionalized with a formyl group at the 3-position. The unique structural arrangement of this molecule imparts distinct reactivity and makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound’s molecular structure, characterized by a conjugated system involving the pyridine ring and the aldehyde functionality, facilitates its participation in multiple synthetic pathways. These pathways are particularly relevant in the development of pharmaceutical agents, where such intermediates serve as building blocks for more complex molecules. The presence of both electron-donating and electron-withdrawing groups within the same molecule allows for versatile chemical transformations, making 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde a versatile tool in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The specific substitution pattern of 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde has been investigated for its potential applications in treating neurological disorders, inflammatory conditions, and other metabolic diseases. The aldehyde group at the 3-position serves as a reactive handle for further derivatization, enabling the synthesis of amides, imines, and other functionalized compounds that may exhibit enhanced biological activity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being further optimized for clinical use.

The compound’s reactivity also makes it an attractive candidate for exploring new synthetic methodologies. For instance, its ability to undergo condensation reactions with various nucleophiles allows for the rapid assembly of complex molecular frameworks. This property is particularly useful in combinatorial chemistry approaches, where large libraries of compounds can be generated efficiently. Such libraries are then screened for biological activity, providing a rapid route to discovering new lead compounds.

Recent advancements in computational chemistry have further enhanced the utility of 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These studies have also highlighted potential issues such as solubility and metabolic stability, which are critical factors in drug development.

The synthesis of 5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde itself is an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent developments in catalytic methods have provided more efficient pathways to this intermediate. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the methyl groups at the 5 and 6 positions with high precision.

The compound’s stability under various conditions is another area of interest. While aldehydes are generally reactive and require careful handling to prevent degradation, recent studies have shown that certain protecting groups can enhance their stability during storage and transport. This has important implications for industrial applications where maintaining product integrity is essential.

In conclusion,5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde (CAS No. 1934938-00-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications, making it a valuable intermediate in drug discovery programs targeting various diseases. As research continues to uncover new methodologies and applications for this compound,5,6-dimethyl-2-(methylamino)pyridine-3-carbaldehyde is poised to play an increasingly important role in the future of medicinal chemistry.